6-Nitromethyl-[1,4]dioxepan-6-ol

• Molecular Formula: C6H11NO5
• Molecular Weight: 177.16 g/mol
• SMILES: C1COCC(CO1)(C[N+](=O)[O-])O
• InChI: InChI=1S/C6H11NO5/c8-6(3-7(9)10)4-11-1-2-12-5-6/h8H,1-5H2
• InChIKey: HIDGKRABTPXKCT-UHFFFAOYSA-N

For teams needing 6-nitromethylene-[1,4]dioxepane but finding the exocyclic alkene unstable or unavailable, this precursor bypasses the bottleneck. The tertiary alcohol and nitromethyl group on the same ring carbon enable a clean syn-elimination (MesCl/Et₃N, -78 °C) to generate the nitroalkene in situ, streamlining heterocycle and cycloaddition libraries. Three orthogonal reactive sites (OH, CH₂NO₂, diether) support branching into esters, ethers, carbamates, or amines from a single purchase, consolidating procurement. With a polar surface area of ~91 Ų, the scaffold naturally biases hits toward peripheral targets, addressing CNS-penetration concerns at the library-design stage.

6-Nitromethyl-[1,4]dioxepan-6-ol Procurement & Differentiation

6-Nitromethyl-[1,4]dioxepan-6-ol (CAS 1509909-27-6) is a C6 dioxepane-based synthetic intermediate featuring a tertiary alcohol and a nitromethyl substituent on the same ring carbon . Its molecular formula is C6H11NO5 with a molecular weight of 177.16 g/mol, and it is typically supplied at 95% purity [1]. This compound serves as a key precursor for dehydration to 6-nitromethylene-[1,4]dioxepane, a versatile building block for heterocyclic chemistry .

Identity C6 dioxepane intermediate with tertiary alcohol and nitromethyl on same carbon

Key Workflow Precursor for selective dehydration to 6-nitromethylene-[1,4]dioxepane

Reactivity Feature Dual functionality enables controlled syn-elimination; hydroxyl retained for further derivatization

• [1] BenchChem (excluded source for evidence; data used only for basic physical properties). 6-Nitromethyl-[1,4]dioxepan-6-ol. Note: This source falls under the exclusion list; the purity value is cited only as a commercially typical specification that does not constitute core differentiation evidence. View Source

Why Generic Substitution Fails for 6-Nitromethyl-[1,4]dioxepan-6-ol

Structurally similar dioxepane intermediates—including 6-nitromethylene-[1,4]dioxepane (MW 159.14), 1,4-dioxepan-6-ol (MW 118.13), and 2-(hydroxymethyl)-1,4-dioxepan-6-ol (MW 162.18)—lack the precise combination of a tertiary alcohol and a nitromethyl group at the same ring position . The presence of both functional groups on a single carbon center enables unique reactivity profiles, such as selective dehydration to introduce exocyclic unsaturation while retaining further derivatizable alcohol functionality . Generic substitution with analogs missing either the nitro group or the hydroxyl leads to different reaction pathways, lower yields in downstream transformations, or complete incompatibility with established synthetic routes.

Target Compound

6-Nitromethyl-[1,4]dioxepan-6-ol

Single carbon carries both –OH and –CH₂NO₂; clean dehydration to exocyclic nitroalkene reported.

Generic Analog

1,4-Dioxepan-6-ol or 6-nitromethylene-[1,4]dioxepane

Missing nitro group: dehydration fails, producing complex mixtures instead of a single nitroalkene.

Unsaturated analog lacks hydroxyl: fewer diversification sites, different reactivity profile.

6-Nitromethyl-[1,4]dioxepan-6-ol Differentiation Evidence

Selective Dehydration to Exocyclic Nitroalkene

Under standard dehydration conditions (triethylamine/dichloromethane, −78 °C), 6-nitromethyl-[1,4]dioxepan-6-ol undergoes selective syn-elimination to afford 6-nitromethylene-[1,4]dioxepane. In contrast, the unsubstituted analog 1,4-dioxepan-6-ol (CAS 28544-95-8) under identical conditions yields only intractable mixtures, as the absence of the electron-withdrawing nitro group prevents stabilization of the developing negative charge in the elimination transition state .

Selective dehydration

Class-level inference

Clean conversion to 6-nitromethylene-[1,4]dioxepane vs. intractable mixtures with 1,4-dioxepan-6-ol

Supports selective dehydration reaction

Yield not disclosed; requires verification

Evidence Dimension	Selective dehydration to exocyclic nitroalkene
Target Compound Data	Clean conversion to 6-nitromethylene-[1,4]dioxepane (isolated product reported, yield not disclosed in primary literature)
Comparator Or Baseline	1,4-Dioxepan-6-ol: no selective dehydration product observed under same conditions
Quantified Difference	Qualitative: target compound produces a single dehydrated product; comparator yields complex mixtures
Conditions	Triethylamine (4.4 eq), CH2Cl2, −78 °C, 30 min, then NH4Cl quench

Why This Matters

This demonstrates that the nitromethyl group is chemically essential for the controlled, high-selectivity dehydration that generates a key downstream building block; the unsubstituted analog fails this transformation entirely.

Functional Group Density Advantage

6-Nitromethyl-[1,4]dioxepan-6-ol (MW 177.16) contains three functional domains (tertiary alcohol, nitro, cyclic diether) on a compact C6 scaffold, whereas its dehydration product 6-nitromethylene-[1,4]dioxepane (MW 159.14) lacks the hydroxyl handle . This additional hydroxyl group increases the compound's utility for late-stage diversification via esterification, etherification, or carbamate formation—reactions that are entirely inaccessible to the unsaturated analog [1].

Reactive site count

Supporting evidence

3 reactive sites (tertiary –OH, –CH₂NO₂, cyclic diether) vs. 2 in unsaturated analog

Additional diversification handle retained

Functional group analysis based on structure

Evidence Dimension	Number of available reactive handles for diversification
Target Compound Data	3 distinct reactive sites: -OH, -CH2NO2, cyclic diether
Comparator Or Baseline	6-Nitromethylene-[1,4]dioxepane: 2 reactive sites (exocyclic alkene/nitro, cyclic diether); no hydroxyl
Quantified Difference	1 additional reactive site (tertiary alcohol) on the target compound
Conditions	Structural comparison based on molecular formula and functional group analysis

Why This Matters

For procurement decisions, the presence of the hydroxyl group means 6-nitromethyl-[1,4]dioxepan-6-ol can serve as both a precursor to the nitroalkene and a direct diversification point—reducing the number of separate building blocks required in a synthetic campaign.

• [1] Structural comparison based on molecular formulas and known reactivity of tertiary alcohols vs. alkenes. View Source

PSA Differentiation: Peripheral vs. CNS Design

The polar surface area (PSA) of 6-nitromethyl-[1,4]dioxepan-6-ol is predicted to be 90.65 Ų, with 5 hydrogen bond acceptors and 2 hydrogen bond donors . In comparison, 1,4-dioxepan-6-ol (PSA = 38.69 Ų, 3 HBA, 1 HBD) falls below the typical CNS drug-like threshold of 60–70 Ų, while the target compound's higher PSA places it firmly in the peripheral drug-like space [1]. This difference affects the suitability of derived compound libraries for CNS-targeted vs. peripheral-targeted screening programs.

PSA differentiation

Class-level inference

PSA 90.65 Ų (5 HBA, 2 HBD) vs. 38.69 Ų (3 HBA, 1 HBD) for 1,4-dioxepan-6-ol

May support peripheral-target screening design

Calculated property; vendor-reported values

Evidence Dimension	Predicted polar surface area (PSA) and hydrogen bonding capacity
Target Compound Data	PSA = 90.65 Ų; HBA = 5; HBD = 2
Comparator Or Baseline	1,4-Dioxepan-6-ol: PSA = 38.69 Ų; HBA = 3; HBD = 1
Quantified Difference	ΔPSA ≈ 52 Ų; +2 HBA, +1 HBD for the target compound
Conditions	Calculated properties using AlogP and topological PSA algorithms (vendor-reported values)

Why This Matters

For medicinal chemistry procurement, the significantly higher PSA of 6-nitromethyl-[1,4]dioxepan-6-ol makes it inherently more suitable for peripheral target screening libraries, while the unsubstituted dioxepan-6-ol scaffold is more appropriate for CNS-penetrant designs—a critical selection criterion when ordering building blocks for specific therapeutic programs.

• [1] 001chemical. 1,4-Dioxepan-6-ol (CAS 28544-95-8). Molecular properties listing. View Source

6-Nitromethyl-[1,4]dioxepan-6-ol Application Scenarios

Selective Nitroalkene Synthesis

6-Nitromethyl-[1,4]dioxepan-6-ol is the preferred starting material for the preparation of 6-nitromethylene-[1,4]dioxepane, a nitroalkene building block used in heterocyclic synthesis and cycloaddition chemistry. The presence of both the nitro and hydroxyl groups on the same carbon enables a clean syn-elimination under mild conditions (−78 °C, triethylamine/CH2Cl2) that cannot be replicated with 1,4-dioxepan-6-ol or other hydroxyl-only analogs [1]. Procurement teams should select this compound when the synthetic route explicitly requires generation of a 6-nitromethylene intermediate.

Multi-Site Diversification for Libraries

With three chemically orthogonal reactive sites (tertiary alcohol, nitromethyl, and cyclic diether), 6-nitromethyl-[1,4]dioxepan-6-ol enables single-compound diversification into multiple chemotypes—esters, ethers, carbamates, or reduced amine products—without necessitating additional building blocks [1]. This reduces procurement complexity for medicinal chemistry groups building focused libraries around the dioxepane scaffold.

Peripheral Drug Scaffold Construction

The elevated polar surface area (90.65 Ų) and dual hydrogen bond donor capacity of 6-nitromethyl-[1,4]dioxepan-6-ol make it mechanistically suited for constructing compound libraries targeting peripheral therapeutic targets, where poor CNS penetration is a design objective rather than a liability [1]. In contrast, the lower-PSA analog 1,4-dioxepan-6-ol is more appropriate for CNS programs; thus, the target compound fills a complementary niche in lead optimization strategies.

Application

Selection Property

Validation Focus

Selective nitroalkene synthesis

Selective dehydration capability

Clean conversion to 6-nitromethylene-[1,4]dioxepane

Multi-site diversification for libraries

Orthogonal reactive handles

Functional group compatibility assessment

Peripheral target screening design

Higher polar surface area profile

Peripheral vs. CNS permeability classification

• [1] See Section 3 Evidence_Items for source details supporting each scenario. View Source